![molecular formula C10H14ClN5O2 B1430279 N'-[(1E)-(4-amino-6-chloropyrimidin-5-yl)methylidene](tert-butoxy)carbohydrazide CAS No. 1432903-09-7](/img/structure/B1430279.png)
N'-[(1E)-(4-amino-6-chloropyrimidin-5-yl)methylidene](tert-butoxy)carbohydrazide
Overview
Description
“N’-(1E)-(4-amino-6-chloropyrimidin-5-yl)methylidenecarbohydrazide” is a chemical compound with the CAS Number: 1432903-09-7. It has a molecular weight of 271.71 . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is tert-butyl (E)-2-(((4-amino-6-chloropyrimidin-5-yl)methylene)hydrazine-1-carboxylate . The InChI code for this compound is 1S/C10H14ClN5O2/c1-10(2,3)18-9(17)16-15-4-6-7(11)13-5-14-8(6)12/h4-5H,1-3H3,(H,16,17)(H2,12,13,14)/b15-4+ .
Physical And Chemical Properties Analysis
Scientific Research Applications
1. Treatment of Chronic Lymphocytic Leukemia (CLL) and Acute Myeloid Leukemia (AML) The compound, known as ABT-199, is a small molecule inhibitor drug used in the treatment of CLL and AML. It has shown promise in inducing tumor lysis within 24 hours in patients with refractory CLL .
2. Inhibition of BCL-2 in Hematological Cancers ABT-199 acts as a potent and selective BCL-2 inhibitor, which is significant for the treatment of BCL-2-dependent hematological cancers .
Pre-Clinical Efficacy in AML
In pre-clinical studies, ABT-199 demonstrated efficacy in inhibiting the growth of AML cell lines or AML patient-derived primary cells systemically engrafted into immunocompromised mice .
Combinatorial Therapy for Leukemia
Research suggests that ABT-199 combined with homoharringtonine (HHT) exerts antileukemic activity both in vitro and in vivo, likely through inhibiting the expression of BCL-2 and MCL-1, as well as the FLT3-STAT5 signaling pathway .
Potential Reversal of Lung Fibrosis
A study on a mouse model with lung fibrosis showed that treatment with ABT-199 resulted in normal lung architecture and no collagen deposition, suggesting a novel therapeutic target to reverse fibrotic remodeling .
These are some of the unique applications of “N’-(1E)-(4-amino-6-chloropyrimidin-5-yl)methylidenecarbohydrazide” in scientific research. Each application demonstrates the compound’s potential in various therapeutic areas and its importance as a research tool.
Safety And Hazards
The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .
properties
IUPAC Name |
tert-butyl N-[(E)-(4-amino-6-chloropyrimidin-5-yl)methylideneamino]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClN5O2/c1-10(2,3)18-9(17)16-15-4-6-7(11)13-5-14-8(6)12/h4-5H,1-3H3,(H,16,17)(H2,12,13,14)/b15-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQYKZYJEZUFSMT-SYZQJQIISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NN=CC1=C(N=CN=C1Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N/N=C/C1=C(N=CN=C1Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1E)-(4-amino-6-chloropyrimidin-5-yl)methylidene](tert-butoxy)carbohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.